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Compound of Interest

Compound Name: Bax inhibitor peptide V5

Cat. No.: B549479 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Bax inhibitor peptide V5. The

following procedural guidance is intended to ensure safe laboratory practices and proper

management of this bioactive peptide.

Hazard Identification and Personal Protective
Equipment
Bax inhibitor peptide V5 is a synthetic peptide that requires careful handling due to its

potential hazards. The primary routes of exposure are inhalation, ingestion, and skin or eye

contact.[1][2][3] Different suppliers have slightly varying classifications of the hazards

associated with this peptide, so it is crucial to consult the specific Safety Data Sheet (SDS) for

the product you are using.

Summary of Potential Hazards:
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Hazard Classification Description Source

Acute Oral Toxicity (Category

4)
Harmful if swallowed.[1][2] [1][2]

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation.[2] [2]

Serious Eye Damage/Irritation

(Category 2A)

Causes serious eye irritation.

[2]
[2]

Specific Target Organ Toxicity,

Single Exposure (Category 3)

May cause respiratory

irritation.[2]
[2]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[1] [1]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[1]
[1]

Recommended Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is essential when handling Bax inhibitor
peptide V5. This includes the use of appropriate engineering controls, such as a chemical

fume hood or other well-ventilated area, especially when working with the powdered form to

avoid dust and aerosol formation.[1][2][4]
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PPE Category Recommendation Source

Eye Protection

Safety goggles with side-

shields are required to prevent

eye contact.[1][2]

[1][2]

Hand Protection

Wear protective gloves. The

specific material and thickness

should be chosen based on

the solvent being used and the

duration of handling. It is

recommended to consult with

the glove manufacturer for

specific breakthrough times.

[1][2]

Skin and Body Protection

An impervious lab coat or other

protective clothing should be

worn to prevent skin contact.

[1][2]

[1][2]

Respiratory Protection

A suitable respirator should be

used when handling the

powder or if there is a risk of

aerosol generation.[1][2] The

specific type of respirator will

depend on the potential

exposure concentration.

[1][2]

Handling and Storage Protocols
Proper handling and storage are critical to maintain the integrity of Bax inhibitor peptide V5
and to ensure the safety of laboratory personnel.

Storage Conditions:
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Form
Recommended
Storage
Temperature

Additional
Recommendations

Source

Lyophilized Powder

-20°C for long-term

storage.[5][6] May be

stable for weeks to

months at room

temperature.[6]

Store in a tightly

sealed container,

protected from light

and moisture.[6][7]

Allow the container to

equilibrate to room

temperature in a

desiccator before

opening to prevent

condensation.[6][7]

[5][6][7]

In Solution

-20°C or -80°C.[5] It is

recommended to use

solutions within a

month if stored at

-20°C and within six

months if stored at

-80°C.[5]

Avoid repeated

freeze-thaw cycles.[6]

For maximum stability,

peptide solutions

should be frozen and

stored frozen.[6]

Aqueous solutions

should not be stored

for more than one day.

[8]

[5][6][8]

Solubility:

Solvent Approximate Solubility Source

DMSO ≥ 27 mg/mL [9]

Ethanol ~20 mg/mL [8]

Dimethyl formamide (DMF) ~15 mg/mL [8]

PBS (pH 7.2) ~10 mg/mL [8]

Water Soluble to 1 mg/ml
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Experimental Protocols and Mechanism of Action
Bax inhibitor peptide V5 is a cell-permeable pentapeptide that functions by inhibiting the pro-

apoptotic protein Bax.[10] It is designed from the Bax-binding domain of Ku70 and acts by

preventing the conformational change and translocation of Bax to the mitochondria, thereby

inhibiting Bax-mediated apoptosis.[10]

Mechanism of Action:
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Cytosol

Mitochondrion
Apoptotic Stimuli

(e.g., UV, Doxorubicin)
Inactive Bax

activates

Ku70 inhibits

Active Bax

Bax Inhibitor
Peptide V5

inhibits

MOMP
(Mitochondrial Outer

Membrane Permeabilization)

translocates to & induces Cytochrome c
Release Apoptosis

Prepare Stock Solution
(e.g., in DMSO)

Prepare Working Solution
(Dilute stock in media)

Culture Cells to
Desired Confluency

Pre-treat Cells with
Bax Inhibitor Peptide V5

(e.g., 1 hour)

Induce Apoptosis
(e.g., with Staurosporine)

Incubate for
Desired Time

Assay for Apoptosis
(e.g., Caspase activity, Annexin V staining)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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